Cas no 42346-68-9 (1-Methyl-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-Methyl-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 42346-68-9
• Molecular Formula: C₆H₉NO₃
• Molecular Weight: 143.14056
• MDL: MFCD00014102
• CID: 331515
• PubChem ID: 122766

1-Methyl-5-oxopyrrolidine-3-carboxylic acid Properties

Names and Identifiers

• 1-Methyl-5-oxopyrrolidine-3-carboxylic acid
• 1-Methyl-5-Oxo-Pyrrolidine-3-Carboxylic Acid
• 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-
• 1-Methyl-5-oxo-pyrrolidine-3-carboxylic acid methyl ester

• MDL： MFCD00014102
• InChIKey： YHDZDIPQCVCIJS-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9NO3/c1-7-3-4(6(9)10)2-5(7)8/h4H,2-3H2,1H3,(H,9,10)
• SMILES： CN1CC(CC1=O)C(=O)O

Computed Properties

• Exact Mass: 143.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Heavy Atom Count: 10

Experimental Properties

• LogP: -0.51280
• PSA: 57.61000
• Boiling Point: 361.7℃ at 760 mmHg
• Flash Point: 172.5℃

1-Methyl-5-oxopyrrolidine-3-carboxylic acid Security Information

• Dangerous goods sign：
• Hazard Statement： Irritant
• HazardClass：IRRITANT

1-Methyl-5-oxopyrrolidine-3-carboxylic acid Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters